Cas no 2171368-77-5 (2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3,3-trifluoro-2-methylpropanoic acid)

• Product Name: 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3,3-trifluoro-2-methylpropanoic acid
• CAS No: 2171368-77-5
• MF: C₂₄H₂₅F₃N₂O₅
• MW: 478.460917234421
• CID: 6266527
• PubChem ID: 165580293
• Update Time: 2025-10-31

2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3,3-trifluoro-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3,3-trifluoro-2-methylpropanoic acid
• EN300-1574841
• 2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3,3,3-trifluoro-2-methylpropanoic acid
• 2171368-77-5

• Inchi： 1S/C24H25F3N2O5/c1-3-14(12-20(30)29-23(2,21(31)32)24(25,26)27)28-22(33)34-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,14,19H,3,12-13H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)/t14-,23?/m1/s1
• InChI Key： OJZDSDBTFMXDTG-PDNQZYNLSA-N
• SMILES： FC(C(C(=O)O)(C)NC(C[C@@H](CC)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 478.17155639g/mol
• Monoisotopic Mass: 478.17155639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 739
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3,3-trifluoro-2-methylpropanoic acid

Introduction to 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3,3-trifluoro-2-methylpropanoic acid (CAS No. 2171368-77-5)

2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3,3-trifluoro-2-methylpropanoic acid, identified by its CAS number 2171368-77-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate stereochemistry and functional group diversity, making it a valuable candidate for further exploration in drug discovery and molecular engineering.

The molecular structure of this compound features a pentanamido moiety linked to a trifluoromethyl-substituted propanoic acid backbone. The presence of a fluoren-9-yl methoxycarbonyl group introduces both rigidity and electronic modulation, which are critical factors in designing molecules with enhanced binding affinity and selectivity. This structural motif is particularly relevant in the development of novel therapeutic agents targeting complex biological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of such compounds with greater accuracy. The trifluoromethyl group, a well-documented pharmacophore, is known to improve metabolic stability and binding interactions with biological targets. In particular, studies have shown that trifluoromethyl derivatives often exhibit superior bioavailability and prolonged half-life compared to their non-fluorinated counterparts.

The stereochemical configuration at the 3R position plays a pivotal role in determining the biological activity of this compound. Chiral drugs are known to interact differently with biological receptors, leading to varying efficacy and side effect profiles. The precise stereocontrol achieved in the synthesis of 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3,3-trifluoro-2-methylpropanoic acid underscores its potential as a lead compound for further medicinal chemistry optimization.

In the context of current research, this compound aligns with the growing trend toward the development of multivalent ligands that can simultaneously engage multiple binding sites on biological targets. The combination of the fluoren-9-yl methoxycarbonyl group and the amide functionality provides multiple interaction points with potential therapeutic relevance. Such multivalent interactions are increasingly recognized as key determinants of drug efficacy and resistance profiles.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high enantioselectivity and yield. These techniques are essential for producing complex molecules with high purity and scalability for industrial applications.

From a medicinal chemistry perspective, the amide bond in 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3,3-trifluoro-2-methylpropanoic acid serves as a versatile linker that can be further modified to explore new chemical space. This flexibility allows for the rapid design and synthesis of analogues with tailored properties, enabling high-throughput screening campaigns to identify novel drug candidates.

The trifluoromethyl-substituted propanoic acid moiety contributes to the lipophilicity of the molecule, which is a critical parameter in drug design. Lipophilicity influences membrane permeability, solubility, and distribution within biological systems. By optimizing this parameter through structural modifications, researchers can enhance the pharmacokinetic properties of their lead compounds.

Recent studies have highlighted the importance of fluorine-containing compounds in medicinal chemistry due to their ability to modulate molecular properties such as electronic distribution, lipophilicity, and metabolic stability. The fluoren-9-yl methoxycarbonyl group in this compound exemplifies how fluorine can be strategically incorporated into drug-like molecules to improve their overall drug-likeness.

The application of mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy has been instrumental in characterizing the structure and purity of 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3,3-trifluoro-2-methylpropanoic acid. These analytical techniques provide detailed insights into molecular conformation and dynamics, which are essential for understanding its behavior in biological systems.

In conclusion,2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3,3-trifluoro-2-methylpropanoic acid (CAS No. 2171368-77-5) represents a promising scaffold for further pharmaceutical development. Its unique structural features, including the fluoren-9-yl methoxycarbonyl group and trifluoromethyl-substituted backbone, make it an attractive candidate for designing next-generation therapeutics. Continued research into its biological activity and synthetic derivatives will likely yield valuable insights into its potential applications in medicine.